N-cyclopropyl-6-methylpyridine-2-carboxamide
Catalog No.
S7793930
CAS No.
M.F
C10H12N2O
M. Wt
176.21 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
N-cyclopropyl-6-methylpyridine-2-carboxamide
IUPAC Name
N-cyclopropyl-6-methylpyridine-2-carboxamide
Molecular Formula
C10H12N2O
Molecular Weight
176.21 g/mol
InChI
InChI=1S/C10H12N2O/c1-7-3-2-4-9(11-7)10(13)12-8-5-6-8/h2-4,8H,5-6H2,1H3,(H,12,13)
InChI Key
SAFKQYRBSOOLGR-UHFFFAOYSA-N
SMILES
CC1=NC(=CC=C1)C(=O)NC2CC2
Canonical SMILES
CC1=NC(=CC=C1)C(=O)NC2CC2
CP-MPX is a white crystalline solid that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its chemical structure is shown below:
The synthesis of CP-MPX involves the reaction of 6-methyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid with cyclopropylamine. The resulting product is then treated with thionyl chloride to yield the final compound. The synthesis of CP-MPX has been extensively studied and optimized, and various synthetic routes have been developed.
The purity of CP-MPX can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and mass spectrometry (MS). Nuclear magnetic resonance (NMR) spectroscopy is also used to characterize the chemical structure of CP-MPX.
CP-MPX has been shown to be a selective modulator of the AMPA receptor, which makes it a promising candidate for the treatment of cognitive disorders. Animal studies have shown that CP-MPX can improve learning and memory in rodents, and it has also been shown to protect against neuronal damage in vitro. CP-MPX has also been shown to have potential therapeutic applications in the treatment of depression, anxiety disorders, and drug addiction.
Toxicity studies have shown that CP-MPX has a low toxicity profile in animal studies. However, further studies are needed to determine its safety and efficacy in humans.
CP-MPX has potential applications in a wide range of scientific experiments, particularly those related to cognitive processes and neurotransmitter receptors. It can be used as a tool compound to study the function of the AMPA receptor, and it may also have applications in drug discovery for the treatment of cognitive disorders.
Research on CP-MPX is ongoing, with a particular focus on its therapeutic potential in the treatment of cognitive disorders. Research is also being conducted on its potential use in drug discovery and its mechanism of action.
CP-MPX has potential implications in various fields of research and industry, particularly those related to drug discovery and the treatment of cognitive disorders. It may also have applications in the treatment of depression, anxiety disorders, and drug addiction.
One limitation of CP-MPX is its low bioavailability, which may limit its effectiveness as a therapeutic agent. Further research is needed to develop more efficient methods of delivery. Additionally, future research should focus on determining the safety and efficacy of CP-MPX in humans, as well as its potential therapeutic applications in various disease states.
1. Development of more efficient methods of delivery to enhance bioavailability
2. Investigation of the safety and efficacy of CP-MPX in humans
3. Exploration of the potential therapeutic applications of CP-MPX in various disease states, beyond cognitive disorders
4. Further elucidation of the mechanism of action of CP-MPX
5. Study of CP-MPX in combination with other compounds, to determine potential synergistic effects
6. Development of novel analogues and derivatives of CP-MPX through medicinal chemistry approaches
7. Investigation of the potential use of CP-MPX in the treatment of other diseases, such as neurodegenerative disorders and cancer
8. Investigation of the long-term effects of CP-MPX treatment on cognitive function and behavior.
2. Investigation of the safety and efficacy of CP-MPX in humans
3. Exploration of the potential therapeutic applications of CP-MPX in various disease states, beyond cognitive disorders
4. Further elucidation of the mechanism of action of CP-MPX
5. Study of CP-MPX in combination with other compounds, to determine potential synergistic effects
6. Development of novel analogues and derivatives of CP-MPX through medicinal chemistry approaches
7. Investigation of the potential use of CP-MPX in the treatment of other diseases, such as neurodegenerative disorders and cancer
8. Investigation of the long-term effects of CP-MPX treatment on cognitive function and behavior.
XLogP3
1.4
Hydrogen Bond Acceptor Count
2
Hydrogen Bond Donor Count
1
Exact Mass
176.094963011 g/mol
Monoisotopic Mass
176.094963011 g/mol
Heavy Atom Count
13
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:2201-39-0
Molecular Formula:C16H23N
Molecular Weight:229.36 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:152246-70-3
Molecular Formula:C18H34O2
Molecular Weight:168.23 g/mol
Availability:
Inquiry
CAS No.:3616-06-6
Molecular Formula:C14H20N2O16P2-2
Molecular Weight:534.26 g/mol
Availability:
In Stock
CAS No.:548-89-0
Molecular Formula:C24H20O10
Molecular Weight:468.4 g/mol
Availability:
In Stock
